Cas no 86617-94-9 (3-Boc-amino-4,4-difluorobutan-1-OL)

• Product Name: 3-Boc-amino-4,4-difluorobutan-1-OL
• CAS No: 86617-94-9
• MF: C₉H₁₇F₂NO₃
• MW: 225.232990026474
• CID: 5964247
• PubChem ID: 20477180
• Update Time: 2025-05-23

3-Boc-amino-4,4-difluorobutan-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-BOC-AMINO-4,4-DIFLUOROBUTAN-1-OL
• XBFNOAHGCYRUFI-UHFFFAOYSA-N
• EN300-5971146
• tert-butyl N-(1,1-difluoro-4-hydroxybutan-2-yl)carbamate
• SCHEMBL11123814
• AT24417
• 86617-94-9
• 3-Boc-amino-4,4-difluorobutan-1-OL

• Inchi： 1S/C9H17F2NO3/c1-9(2,3)15-8(14)12-6(4-5-13)7(10)11/h6-7,13H,4-5H2,1-3H3,(H,12,14)
• InChI Key： XBFNOAHGCYRUFI-UHFFFAOYSA-N
• SMILES： FC(C(CCO)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 225.11764973g/mol
• Monoisotopic Mass: 225.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Boc-amino-4,4-difluorobutan-1-OL

Recent Advances in the Synthesis and Applications of 3-Boc-amino-4,4-difluorobutan-1-OL (CAS: 86617-94-9)

The compound 3-Boc-amino-4,4-difluorobutan-1-OL (CAS: 86617-94-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic relevance.

Recent studies have highlighted the role of 3-Boc-amino-4,4-difluorobutan-1-OL as a key intermediate in the synthesis of fluorinated bioactive molecules. Fluorination is a critical strategy in medicinal chemistry, as it often enhances the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of the Boc (tert-butoxycarbonyl) protecting group in this compound further facilitates its use in peptide synthesis and other complex organic transformations.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-Boc-amino-4,4-difluorobutan-1-OL via a multi-step process involving asymmetric hydrogenation and fluorination. The researchers achieved a high yield (85%) and enantiomeric excess (98%), making this method highly valuable for industrial-scale production. The study also explored the compound's utility in constructing fluorinated analogs of known kinase inhibitors, showcasing its versatility in drug design.

In addition to its synthetic applications, 3-Boc-amino-4,4-difluorobutan-1-OL has been investigated for its potential in targeting protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology reported that derivatives of this compound exhibited promising activity against the p53-MDM2 interaction, a well-known therapeutic target in cancer. The difluorobutanol moiety was found to enhance binding affinity by forming critical hydrogen bonds with the MDM2 protein.

Further research has explored the pharmacokinetic properties of 3-Boc-amino-4,4-difluorobutan-1-OL derivatives. A preclinical study published in European Journal of Pharmaceutical Sciences (2023) revealed that fluorination at the 4-position significantly improved metabolic stability in liver microsomes, reducing clearance rates by 40% compared to non-fluorinated analogs. These findings underscore the compound's potential as a scaffold for developing long-acting therapeutics.

Despite these advancements, challenges remain in optimizing the synthetic routes and expanding the scope of applications for 3-Boc-amino-4,4-difluorobutan-1-OL. Future research directions may include exploring its use in PROTAC (Proteolysis Targeting Chimeras) design or as a building block for fluorinated macrocycles. Collaborative efforts between academia and industry will be crucial to fully realize the potential of this versatile compound.